1-Cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Specification

• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• IUPAC Name: 1-cyclopropyl-5-propan-2-yltriazole-4-carboxylic acid
• Standard InChI: InChI=1S/C9H13N3O2/c1-5(2)8-7(9(13)14)10-11-12(8)6-3-4-6/h5-6H,3-4H2,1-2H3,(H,13,14)
• Standard InChI Key: KFJONJYOLDHZKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=NN1C2CC2)C(=O)O

Introduction

1-Cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound characterized by its unique structure, which includes a cyclopropyl group and a triazole ring. The compound's molecular formula is C9H13N3O2, with a molecular weight of approximately 195.22 g/mol. This compound features a carboxylic acid functional group, contributing to its chemical reactivity and potential biological activity.

Synthesis Methods

The synthesis of 1-Cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid can be achieved through various methods, often involving click chemistry or other multi-step reactions. These methods highlight the versatility of synthetic approaches available for this compound.

Biological Activities and Applications

Compounds containing triazole rings are often associated with diverse biological activities, including potential roles in medicinal chemistry. Research into the specific biological activities of 1-Cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is ongoing, focusing on its mechanism of action and efficacy in various disease models.

Biological Activity	Potential Applications
Antimicrobial	Pharmaceuticals
Antiviral	Pharmaceuticals
Antifungal	Pharmaceuticals, Agrochemicals

Interaction Studies

Interaction studies involving 1-Cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid focus on understanding how it interacts with biological targets such as enzymes and receptors. These studies are crucial for assessing the safety and efficacy of this compound in clinical settings.

Comparison with Similar Compounds

Several compounds share structural similarities with 1-Cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid. A comparison of these compounds highlights their unique characteristics:

Compound Name	Molecular Formula	Notable Features
1-Cyclopropyl-1H-1,2,3-triazole	C4H6N3	Lacks carboxylic acid group; simpler structure.
5-Methyl-1H-triazole	C3H4N3	Smaller size; different methyl substitution pattern.
1-(4-(Cyclopropyl(methyl)carbamoyl)phenyl)-5-propyltriazole	C16H20N4O	Contains additional phenyl and carbamoyl groups; more complex.